Cas no 2567503-08-4 (4-Bromobut-3-yn-1-amine hydrochloride)

• Product Name: 4-Bromobut-3-yn-1-amine hydrochloride
• CAS No: 2567503-08-4
• MF: C₄H₇BrClN
• MW: 184.462079286575
• MDL: MFCD32878594
• CID: 5657638
• PubChem ID: 165688398
• Update Time: 2025-05-25

4-Bromobut-3-yn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4777809731
• EN300-27694815
• 4-bromobut-3-yn-1-amine hydrochloride
• 2567503-08-4
• 4-Bromobut-3-yn-1-amine hydrochloride

• MDL： MFCD32878594
• Inchi： 1S/C4H6BrN.ClH/c5-3-1-2-4-6;/h2,4,6H2;1H
• InChI Key： OWMZMWGSZYUQGW-UHFFFAOYSA-N
• SMILES： BrC#CCCN.Cl

Computed Properties

• Exact Mass: 182.94504g/mol
• Monoisotopic Mass: 182.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 76
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-Bromobut-3-yn-1-amine hydrochloride

4-Bromobut-3-yn-1-amine Hydrochloride: A Comprehensive Overview

4-Bromobut-3-yn-1-amine hydrochloride (CAS No. 2567503-08-4) is a versatile compound with significant applications in organic synthesis and medicinal chemistry. This compound, also referred to as 1-amino-3-butyne hydrobromide, is characterized by its unique structure, which combines a bromine atom, an alkyne group, and an amine functionality. The presence of these functional groups makes it highly reactive and valuable in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of 4-bromobut-3-yn-1-amine hydrochloride in the construction of complex molecules. Researchers have demonstrated its utility in click chemistry reactions, particularly in the formation of biaryl compounds and heterocyclic structures. The alkyne group in the molecule serves as an excellent substrate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, enabling the synthesis of diverse nitrogen-containing frameworks.

The synthesis of 4-bromobut-3-yn-1-amine hydrochloride involves a multi-step process that typically begins with the bromination of a terminal alkyne. This is followed by nucleophilic substitution to introduce the amine group. The hydrochloride salt form is often preferred due to its superior solubility in polar solvents, facilitating its use in subsequent reactions. Recent studies have explored greener synthesis methods, including the use of microwave-assisted techniques to enhance reaction efficiency and reduce environmental impact.

In terms of applications, 4-bromobut-3-yn-1-amine hydrochloride has found extensive use in drug discovery programs. Its ability to participate in palladium-catalyzed cross-coupling reactions has made it a valuable intermediate in the synthesis of bioactive compounds. For instance, it has been employed in the construction of kinase inhibitors and GPCR modulators, which are critical targets in oncology and neuroscience research.

The physical properties of 4-bromobut-3-yn-1-amine hydrochloride are well-documented, with a melting point of approximately 220°C and a molecular weight of 168.99 g/mol. Its solubility profile makes it suitable for use in both organic and aqueous reaction conditions, depending on the specific requirements of the synthesis pathway.

From an analytical standpoint, 4-bromobut-3-yne hydrochloride can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, ensuring its reliability as a reagent in high-throughput screening campaigns.

In conclusion, 4-bromobut-3-yne hydrochloride (CAS No. 2567503-08-) stands out as a key intermediate in modern organic synthesis. Its reactivity, versatility, and compatibility with cutting-edge chemical methodologies position it as an essential tool for researchers across various disciplines. As advancements in synthetic chemistry continue to unfold, this compound is likely to play an even more prominent role in the development of novel therapeutic agents and materials.